Cas no 577-33-3 (Anthrarobin)
Anthrarobin structure
Product Name:Anthrarobin
Anthrarobin Chemical and Physical Properties
Names and Identifiers
-
- Anthracene-1,2,10-triol
- Anthrarobin
- Desoxyalizarin
- 1,2,10-Trihydroxyanthracene
- Leucoalizarin
- Leukoalizarin
- 3,4-Dihydroxyanthranol
- 1,2,10-Anthratriol
- 3,4,9-Trihydroxyanthracene
- EINECS 209-410-6
- AKOS040746575
- MFCD00001251
- CCRIS 5596
- NSC60015
- CHEBI:37504
- CS-0064369
- ANTHRAROBIN [MI]
- BRN 3531675
- BIDD:GT0631
- DA-59770
- 1,2,10-ANTHRACENETRIOL
- SCHEMBL187228
- 1,10-Anthratriol
- 1,10-Anthracenetriol
- 3,4-Dihydroxyanthrol
- CHEMBL144924
- Anthrarobin, technical grade, 85%
- DTXSID20206401
- HY-114812
- NS00042906
- NSC-60015
- Q27117172
- 577-33-3
- UNII-E0T985Y674
- 3,9,-Trihydroxyanthracene
- 3,4,9,-Trihydroxyanthracene
- NSC 60015
- NSC60015;Leucoalizarin
- E0T985Y674
- 4-06-00-07601 (Beilstein Handbook Reference)
- 3,4-dihydroxy-9-anthrone
- DTXCID80128892
-
- Inchi： 1S/C14H10O3/c15-12-6-5-10-11(14(12)17)7-8-3-1-2-4-9(8)13(10)16/h1-7,15-17H
- InChI Key： TZIQWQARHPGHIG-UHFFFAOYSA-N
- SMILES： OC1C2C=CC=CC=2C=C2C(=C(C=CC2=1)O)O
Computed Properties
- Exact Mass: 226.06300
- Monoisotopic Mass: 226.062994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.7
- Surface Charge: 0
- Tautomer Count: 127
- XLogP3: 3.4
Experimental Properties
- Density: 1.2022 (rough estimate)
- Melting Point: 218 °C (dec.)(lit.)
- Boiling Point: 327.84°C (rough estimate)
- Flash Point: 267°C
- Refractive Index: 1.5400 (estimate)
- PSA: 60.69000
- LogP: 3.10980
- Merck: 13,693
Anthrarobin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A679303-25g |
Anthrarobin |
577-33-3 | 25g |
$ 276.00 | 2023-04-19 | ||
| TRC | A679303-50g |
Anthrarobin |
577-33-3 | 50g |
$ 431.00 | 2023-04-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-214544-25g |
Anthrarobin, |
577-33-3 | 25g |
￥1820.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-214544-25 g |
Anthrarobin, |
577-33-3 | 25g |
￥1,820.00 | 2023-07-11 |
Anthrarobin Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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